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Compound of Interest

Compound Name: Bromofumaric acid

CAS No.: 644-80-4

Cat. No.: B1361242

Get Quote

Topic: Moisture Sensitivity & Hydrolytic Stability of Bromofumaric Acid Document ID: BFA-

TDS-004 Audience: Medicinal Chemists, Process Engineers, Formulation Scientists

Executive Summary: The Moisture Paradox
While Bromofumaric acid is structurally related to the robust Fumaric acid, the presence of

the vinylic bromine atom introduces a specific hydrolytic instability that is often overlooked.

Unlike simple carboxylic acids, Bromofumaric acid is susceptible to dehydrohalogenation

(elimination of HBr) when exposed to moisture and heat, rather than simple hydration.

Critical Quality Attribute (CQA):

Primary Risk: Elimination of Hydrogen Bromide (HBr).[1]

Trigger: Aqueous solution + Heat (>50°C) or prolonged storage in humid conditions.

Consequence: Acidification of samples, formation of Acetylenedicarboxylic acid (ADCA), and

subsequent degradation into oxaloacetic acid derivatives.
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Scientific Grounding: The Degradation Mechanism
To troubleshoot effectively, one must understand the causality of degradation. Bromofumaric
acid does not merely "absorb" water; it chemically reacts under stress.

The Dehydrohalogenation Pathway
In the presence of water and thermal energy, Bromofumaric acid undergoes an elimination

reaction. The bromine atom and a vicinal hydrogen are removed, releasing corrosive HBr and

forming the transient Acetylenedicarboxylic acid. This intermediate is highly reactive and rapidly

hydrates to form keto-acids.
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Figure 1: The elimination of HBr is the rate-limiting step in moisture-induced degradation,

leading to sample acidification and purity loss.

Troubleshooting Guide & FAQ
Section A: Synthesis & Purification Issues
Q1: I attempted to recrystallize Bromofumaric acid from boiling water, but the yield was low

and the product turned yellow. Why? Diagnosis: Thermal Hydrolysis. Explanation: Unlike

Fumaric acid, Bromofumaric acid is unstable in boiling water. The high temperature

accelerates the elimination of HBr (dehydrohalogenation) [1]. The yellow color likely indicates
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the oxidation of released bromide ions or the formation of conjugated degradation byproducts.

Corrective Action:

Protocol: Recrystallize using 2N Hydrochloric Acid (HCl) instead of pure water. The common

ion effect and acidity suppress the ionization of the carboxyl groups, stabilizing the molecule

against elimination [1].

Alternative: Use anhydrous organic solvents like ethyl acetate or ethanol/water mixtures at

lower temperatures (<40°C).

Q2: My reaction yield is inconsistent when using Bromofumaric acid as a Michael acceptor in

aqueous buffers. Diagnosis: pH-Dependent Instability. Explanation: In neutral or alkaline

buffers (pH > 7), the carboxylate groups are ionized. This increases the electron density of the

molecule, facilitating the departure of the bromide leaving group. Corrective Action:

Protocol: Maintain reaction pH < 6.0 if possible. If physiological pH (7.4) is required, prepare

fresh solutions immediately before use. Do not store stock solutions in aqueous buffers.

Section B: Storage & Physical Changes[2]
Q3: The powder in my storage container has clumped and smells acrid. Is it still usable?

Diagnosis: Moisture sorption and HBr release. Explanation: While the acid itself is not intensely

hygroscopic, surface moisture can trigger micro-degradation, releasing HBr gas. The acrid

smell confirms HBr presence. The "clumping" is likely due to the formation of hydrate bridges or

degradation products. Corrective Action:

Assessment: Check the melting point. Pure (Z)-Bromofumaric acid melts at 185-186°C [2].

A significant depression (>5°C) indicates irreversible degradation.

Disposal: If the smell is strong, the material is compromised and should be discarded as

halogenated chemical waste.

Stability Data & Storage Specifications
The following parameters define the safe operating window for Bromofumaric acid.
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Recommended Storage Protocol
Container: Amber glass or high-density polyethylene (HDPE) with a Teflon-lined cap.

Environment: Store at +2°C to +8°C (Refrigerated). While room temperature is acceptable

for short periods, cold storage retards HBr elimination.

Desiccant: Always store secondary containment with silica gel or activated molecular sieves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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